Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate
Overview
Description
Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate is a chemical compound with the CAS Number: 40110-55-2. It has a molecular weight of 259.35 and its linear formula is C16H21NO2 .
Synthesis Analysis
The synthesis of this compound involves a reaction with ethyl diethylphosphonoacetate, toluene, and an ethanol solution containing 20% sodium ethoxide. A mixed solution of 1-benzyl-4-piperidone and toluene is added dropwise at 5 to 15° C .Molecular Structure Analysis
The InChI code for this compound is 1S/C16H19NO3/c1-2-20-15(18)12-13-8-10-17(11-9-13)16(19)14-6-4-3-5-7-14/h3-7,12H,2,8-11H2,1H3 .Chemical Reactions Analysis
The reaction mixture of this compound is hydrogenated using the H-cube (settings: 55° C., 55 psi) for 16 hours. The reaction mixture is then filtered and the filtrate is concentrated under reduced pressure to afford ethyl 2-(piperidin-4-yl)acetate as a colorless oil .Scientific Research Applications
Synthesis Applications
Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate is used in various synthetic applications. For example, it's involved in the synthesis of Pyrrolo[2,1-b]thiazol-3-one derivatives. These derivatives are obtained through reactions with substituted benzaldehydes and further treatment with a DMF · POCl3 complex, leading to compounds like 3-oxo-5-aroyl-2-arylmethylidene-2,3-dihydropyrrolo[2,1-b]thiazole-7-carboxylic acids ethyl esters (Tverdokhlebov et al., 2005).
Environmental and Catalytic Uses
It's also notable in environmentally friendly catalysis. A TEMPO-catalyzed alcohol oxidation system using recyclable reagents in ethyl acetate was developed, showcasing the potential of ethyl acetate derivatives in green chemistry applications (Li & Zhang, 2009).
Role in Drug Synthesis
Ethyl 1,4-benzodioxan-2-carboxylate, a related compound, is used in the production of the drug doxazosin mesylate. Its kinetic resolution for obtaining the S-enantiomer demonstrates the compound's importance in the pharmaceutical industry (Kasture et al., 2005).
Advanced Materials and Sensor Development
In the development of advanced materials and sensors, derivatives like (Z)-ethyl 2-((Z)-2-(benzo[d]thiazol-2-ylimino)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate have been used. These materials are employed in selective fluorimetric sensors for metal ions, demonstrating the versatility of ethyl acetate derivatives in chemical sensing technologies (Wagh et al., 2015).
Crystallography and Structural Analysis
In crystallography, compounds like ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate have been studied to understand their crystal structures. These studies contribute to the broader understanding of molecular conformations and intermolecular interactions (Boukhedena et al., 2018).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate plays a significant role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity and function . The nature of these interactions can vary, including enzyme inhibition or activation, which can lead to changes in metabolic flux and metabolite levels.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it may alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism and overall cell function.
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . This compound can bind to specific enzymes, altering their activity and leading to downstream effects on metabolic pathways. Additionally, it may influence gene expression by interacting with transcription factors or other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors to consider, as they can influence its long-term effects on cellular function . In vitro and in vivo studies have shown that the compound’s effects may vary depending on the duration of exposure and the specific experimental conditions.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal effects, while higher doses can lead to significant changes in cellular function and potential toxic or adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its most pronounced effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these pathways . The compound can influence metabolic flux and metabolite levels, leading to changes in overall cellular metabolism. Understanding these interactions is crucial for elucidating the compound’s role in biochemical processes.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the compound’s localization and accumulation, influencing its overall activity and function. The distribution of the compound within different cellular compartments is an important factor in determining its biochemical effects.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function . Targeting signals and post-translational modifications can direct the compound to specific compartments or organelles, where it can exert its effects. Understanding the subcellular localization of the compound is essential for elucidating its mechanism of action and overall impact on cellular processes.
Properties
IUPAC Name |
ethyl 2-(1-benzylpiperidin-4-ylidene)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c1-2-19-16(18)12-14-8-10-17(11-9-14)13-15-6-4-3-5-7-15/h3-7,12H,2,8-11,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKOLEGJTTYPDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1CCN(CC1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80438983 | |
Record name | Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80438983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40110-55-2 | |
Record name | Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80438983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-Benzylpiperidin-4-ylidene)acetic acid ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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